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Compound of Interest

5-(Bromomethyl)-2-

Compound Name: methylpyrimidin-4-amine
hydrobromide

CAS No.: 2908-71-6

Cat. No.: B3021716

Get Quote

Executive Summary & Compound Profile

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 2908-71-6) is a critical
electrophilic intermediate, primarily utilized in the industrial synthesis of Vitamin B1 (Thiamine)

and coccidiostats like Amprolium.

Its structural core consists of a pyrimidine ring substituted with a reactive bromomethyl group at
the C5 position. This reactivity, while essential for its function as a "linker" to thiazole moieties,
presents significant stability challenges. The compound is prone to hydrolysis (generating the
hydroxymethyl impurity) and dimerization.

This guide provides a definitive spectroscopic reference to validate identity, assess purity, and
differentiate this reactive intermediate from its common degradation products.

Chemical Identity
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Property Detail

5-(Bromomethyl)-2-methylpyrimidin-4-amine
IUPAC Name
hydrobromide

Bromomethylpyrimidine HBr; Thiamine
Common Name o
Pyrimidine Fragment

CAS Number 2908-71-6

CeHsBrNs[1][2][3][4][5][6][7] - HBr (Salt);
CeHsBrNs (Free Base)

Molecular Formula

Molecular Weight 282.97 g/mol (Salt); 202.05 g/mol (Free Base)

Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, Methanol (reactive); Slightly

Solubilit
Y soluble in Water (rapid hydrolysis)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[9][10]

Methodological Note: Due to the salt nature and low solubility in non-polar solvents, DMSO-ds
is the requisite solvent. Caution: The sample should be prepared immediately before analysis
to prevent solvolysis (reaction with residual water in DMSO) or nucleophilic attack by the
solvent itself over prolonged periods.

'H NMR (400 MHz, DMSO-ds)

The spectrum is characterized by the distinct deshielding of the methylene protons due to the
bromine atom and the aromatic ring current.
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Signal (6 ppm)  Multiplicity

Integral

Assignment

Structural
Insight

10.0-12.0 Broad Singlet

1H

HBr

Acidic proton,
position varies
with
concentration/wa

ter content.

8.5-95 Broad Singlet

2H

-NH2

Amine protons.
Broadened due
to exchange and

salt formation.

8.25 Singlet

1H

H-6 (Ar-H)

The lone
aromatic proton.
Highly
diagnostic; shifts
upfield (~7.9
ppm) in the
hydrolyzed

alcohol impurity.

4.68 Singlet

2H

-CH2-Br

Deshielded
methylene.
Critical Purity
Marker. The
corresponding
alcohol (-
CH20H) appears
at ~4.3 ppm.

2.48 Singlet

3H

C2-CHs

Methyl group.
Often overlaps
with residual
DMSO solvent
peak (~2.50

ppm).
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13C NMR (100 MHz, DMSO-de)

Signal (6 ppm) Assignment
162.5 C-4 (C-NH2)
160.8 C-2 (C-CHs)
152.1 C-6 (Ar-C)

108.5 C-5 (Quaternary)
284 -CH2-Br

215 -CHs

Mass Spectrometry (MS)[11]

Mass spectrometry provides the most rapid confirmation of the halogenated nature of the
molecule. The presence of bromine creates a distinct isotopic signature.

lonization Mode: ESI+ (Electrospray lonization, Positive
Mode)[11]

e |sotopic Pattern (M+H)*:

o The natural abundance of 7°Br (50.7%) and Br (49.3%) results in a 1:1 doublet for the
molecular ion.

o m/z 202.0 (containing 7°Br)
o m/z 204.0 (containing 81Br)

o Note: If the ratio is not 1:1, suspect interference or dechlorination/debromination.

Fragmentation Pathway (MS/MS)

The primary fragmentation channel involves the heterolytic cleavage of the weak C-Br bond,
generating a resonance-stabilized pyrimidinyl cation.

Key Fragments:
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e m/z 202/204: [M+H]* (Parent)

e m/z 122: [M - Br]* (Base Peak). Loss of HBr/Br radical. This is the 4-amino-2-
methylpyrimidin-5-yl methyl cation.

e m/z 80: [HBr]* (Sometimes observed in El).

Visualization: MS Fragmentation Logic

Molecular lon [M+H]+ Collision Energy Heterolytic Cleavage | EEER ek CElitan High Energy Ring Fragmentation
: > ' [CoHaNzl+  ERSLUESLE - (HCN Loss)
m/z 202 / 204 (1:1) (Loss of HBr) iz 122 P

Figure 1: ESI+ Fragmentation Pathway of 5-(Bromomethyl)-2-methylpyrimidin-4-amine

Click to download full resolution via product page

[6]
Infrared (IR) Spectroscopy[12]

The IR spectrum is dominated by the amine salt characteristics and the aromatic pyrimidine

system.
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Wavenumber (cm~?)

Vibration Mode

Description

Broad, multiple bands due to

3300 - 3100 N-H Stretch primary amine (-NHz2) and
ammonium salt (N-H*).
Aromatic and aliphatic
3000 - 2800 C-H Stretch
(methyl/methylene) stretches.
Characteristic pyrimidine ring
1660 - 1620 C=N/ C=C Stretch breathing modes. often strong
intensity.
Scissoring vibration of the
1550 - 1500 N-H Bend )
amine group.
Fingerprint Region. A strong
band in this region confirms
600 - 700 C-Br Stretch

the presence of the alkyl

bromide.

Impurity Profiling & Quality Control

The most common quality issue is the hydrolysis of the bromomethyl group to the

hydroxymethyl analogue (Thiamine Impurity F/D). This occurs if the HBr salt is exposed to

moisture.

Differential Diagnosis: Bromide vs. Alcohol

Feature

Target: Bromomethyl
(2908-71-6)

Impurity: Hydroxymethyl
(73-67-6)

1H NMR (CHz)

0 4.68 ppm (Deshielded by Br)

0 4.35 ppm (Deshielded by
OH, but less than Br)

MS (Parent)

m/z 202/204 (1:1 Ratio)

m/z 140 (Single peak, no Br

pattern)

Solubility

Soluble in DMSO; hydrolyzes

in water

Highly water soluble
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Visualization: Synthesis & Impurity Logic

4-Amino-5-ethoxymethyl-2-methylpyrimidine HBr / Acetic Acid
(Ether Precursor)

Cleavage (100°C)

TARGET:
5-(Bromomethyl)-2-methylpyrimidin-4-amine HBr
(Reactive Electrophile)

Moisture / H20

Hydrolysis (Fast)

IMPURITY:
5-(Hydroxymethyl)-2-methylpyrimidin-4-amine

(Hydrolysis Product)

Figure 2: Synthesis Pathway and Critical Hydrolysis Risk

Click to download full resolution via product page

Experimental Protocols
Protocol A: Sample Preparation for NMR

* Objective: Prevent in-tube hydrolysis during analysis.
 Solvent: DMSO-ds (99.9% D), stored over molecular sieves (3A or 4A) to ensure dryness.

¢ Procedure:

[¢]

Weigh ~10 mg of the hydrobromide salt into a clean vial.

[¢]

Add 0.6 mL of dry DMSO-de.

o

Sonicate briefly (<10 seconds) if dissolution is slow; avoid heat.

o

Transfer to NMR tube and analyze immediately.
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o QC Check: If a peak appears at 6 4.35 ppm, the sample contains the alcohol impurity or
the solvent was wet.

Protocol B: HPLC Storage

o Mobile Phase: Do not use pure water/methanol for long-term storage of standards. Use an
acidic buffer (pH ~2-3) to stabilize the cation, but analyze fresh.

o Detection: UV at 248 nm or 254 nm (Pyrimidine absorption max).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b3021716/docs#spectroscopic-
characterization-guide-5-bromomethyl-2-methylpyrimidin-4-amine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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